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Cat. No.: B606474 Get Quote

Meropenem-Vaborbactam Susceptibility Testing:
A Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for challenges encountered during Meropenem-vaborbactam susceptibility

testing automation. The information is designed to assist researchers, scientists, and drug

development professionals in achieving accurate and reliable results in their experiments.

Section 1: Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses common issues encountered with automated and manual Meropenem-
vaborbactam susceptibility testing methods.

FAQ 1: Discrepant Results Between Automated System
and Reference Method
Question: My automated system (e.g., VITEK® 2, MicroScan WalkAway, BD Phoenix™) is

showing a different susceptibility result for Meropenem-vaborbactam compared to the

reference broth microdilution (BMD) method. What should I do?
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Answer:

Discrepancies between automated systems and reference methods can arise from various

factors. Follow this troubleshooting workflow to identify the potential cause:

Troubleshooting Workflow for Discrepant Results
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Discrepant Result Observed

1. Verify QC Results
- Were QC organisms for the automated system and BMD within the acceptable range?

2. Repeat Testing
- Re-test the isolate on both the automated system and the reference method from a fresh subculture.

QC Acceptable

3. Review Experimental Protocol
- Inoculum preparation (McFarland standard)
- Incubation conditions (time, temperature)

- Media quality
- Vaborbactam concentration (fixed at 8 µg/mL for BMD)

QC Failed
(See QC Troubleshooting)

Discrepancy Persists

4. Consider Organism-Specific Issues
- Is the organism known to be problematic for the automated system (e.g., Proteus mirabilis with ETEST)?

Protocol Correct

5. Confirm Isolate Identification and Purity
- Re-identify the isolate to rule out contamination or misidentification.

6. Consult Reference Laboratory
- If discrepancy persists, send the isolate to a reference laboratory for definitive testing.

ID Correct

7. Report to Manufacturer
- Contact the manufacturer of the automated system to report the discrepancy.
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QC Failure Detected

1. Check Reagents
- Expiration dates of test cards/panels, media, and QC organisms.

- Proper storage conditions.

2. Verify QC Organism
- Use a fresh, pure subculture of the correct ATCC® strain.

- Ensure proper storage of stock cultures.

Reagents OK

3. Review Procedure
- Inoculum preparation and density.

- Instrument maintenance and calibration.
- Correct test panel/card used.

Organism OK

4. Repeat QC Test
- Use new reagents and a fresh QC subculture.

Procedure Correct

5. Contact Technical Support
- If QC failure persists, contact the instrument manufacturer's technical support.

QC Still Fails

6. Document All Actions
- Record all troubleshooting steps and outcomes.
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Unexpected Meropenem-vaborbactam
Resistance in KPC Producer

1. Confirm MIC with a Reference Method
- Perform broth microdilution (BMD) to verify the elevated MIC.

2. Advanced Molecular Characterization
- Test for the presence of other carbapenemase genes (e.g., NDM, VIM, OXA-48).

- Sequence porin genes (OmpK35/36) for mutations.

Resistance Confirmed

3. Review Literature
- Check for reports of similar resistance profiles in your region.

4. Report Findings
- If true resistance is confirmed, consider reporting to public health authorities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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